Cas no 81601-68-5 ((1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol)

(1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol structure
81601-68-5 structure
Product Name:(1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
CAS No:81601-68-5
MF:C10H18O
MW:154.249323368073
CID:2024158
PubChem ID:12302318
Update Time:2025-04-21

(1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
    • 81601-68-5
    • rel-(1R,2R,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
    • 18410-94-1
    • DTXSID901189810
    • ((1R,2R,4S)-3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanol
    • Inchi: 1S/C10H18O/c1-10(2)8-4-3-7(5-8)9(10)6-11/h7-9,11H,3-6H2,1-2H3
    • InChI Key: GICBKEFIACFATK-UHFFFAOYSA-N
    • SMILES: CC1(C2CC(CC2)C1CO)C

Computed Properties

  • Exact Mass: 154.135765193Da
  • Monoisotopic Mass: 154.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų
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